Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate
Overview
Description
Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate, also known as Moclobemide, is a reversible inhibitor of monoamine oxidase A (MAO-A). It was first developed in the 1980s as an antidepressant and has since been used to treat a variety of other conditions.
Mechanism of Action
Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate works by inhibiting the activity of MAO-A, an enzyme responsible for breaking down neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting MAO-A, Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate increases the levels of these neurotransmitters in the brain, which can help alleviate symptoms of depression and other conditions.
Biochemical and Physiological Effects:
Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which can improve mood and alleviate symptoms of depression. It has also been shown to have anxiolytic effects, reducing symptoms of anxiety and social phobia. In addition, Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate has been shown to improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
One advantage of Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate is its specificity for MAO-A, which reduces the risk of side effects compared to non-specific MAO inhibitors. However, Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate has a relatively short half-life, which can make it difficult to maintain therapeutic levels in the body. In addition, Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate can interact with other medications and foods, which can limit its use in certain patients.
Future Directions
Future research on Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate could focus on its potential to treat other conditions, such as bipolar disorder and schizophrenia. It could also explore the use of Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate in combination with other medications to improve its efficacy and reduce the risk of side effects. Further studies could also investigate the long-term effects of Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate on cognitive function and memory.
Synthesis Methods
Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate is synthesized through a series of chemical reactions starting with the reaction of N-methylglycine with ethyl oxalate to form ethyl N-methylglycinate. This intermediate is then reacted with 2-amino-4,5-dimethoxybenzoic acid to form the desired product, Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate.
Scientific Research Applications
Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate has been extensively studied for its antidepressant properties, as well as its potential to treat other conditions such as anxiety, social phobia, and Parkinson's disease. It has also been studied for its effects on cognitive function and memory.
properties
IUPAC Name |
methyl 2-(methylamino)-1,3-oxazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3/c1-7-6-8-4(3-11-6)5(9)10-2/h3H,1-2H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBUKNTHSNIHPNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=CO1)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(methylamino)-1,3-oxazole-4-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-[(2-Ethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione](/img/structure/B2739913.png)
![(2Z)-N-acetyl-6-bromo-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide](/img/structure/B2739915.png)
![6,8-Dichloro-3-(2,6-dimethylphenyl)-2-[(4-methoxyphenyl)sulfanylmethyl]quinazolin-4-one](/img/structure/B2739919.png)
![N-((8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-5-methylisoxazole-3-carboxamide](/img/structure/B2739926.png)
